(5-bromo-2,4-dimethoxybenzyl)cyclohexyl(methyl)amine

• IUPAC Name: N-[(5-bromo-2,4-dimethoxyphenyl)methyl]-N-methylcyclohexanamine
• InChI: InChI=1S/C16H24BrNO2/c1-18(13-7-5-4-6-8-13)11-12-9-14(17)16(20-3)10-15(12)19-2/h9-10,13H,4-8,11H2,1-3H3
• InChI Key: LRSYZDQNMLCCCN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=C(C=C1OC)OC)Br)C2CCCCC2
• Molecular Formula: C16H24BrNO2
• Molecular Weight: 342.27 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate benzyl and cyclohexyl precursors. The bromo and methoxy groups could be introduced using standard substitution reactions. The final step would likely involve the formation of the amine group, possibly through a reductive amination or an amine alkylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The benzyl group would contribute to the compound’s aromaticity, while the cyclohexyl group would add some degree of steric bulk. The bromo and methoxy groups would introduce polar characteristics, and the amine group could participate in hydrogen bonding.

Chemical Reactions Analysis

This compound could undergo a variety of chemical reactions, depending on the conditions. The bromo group could be displaced in a nucleophilic substitution reaction. The amine group could be protonated under acidic conditions or form amides with carboxylic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of an aromatic ring, a cyclohexyl group, and multiple polar substituents would likely make it a solid at room temperature. Its solubility would depend on the solvent: it might be soluble in polar organic solvents due to the presence of the methoxy and amine groups.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets in the body. The amine group could interact with biological amines, and the aromatic ring could participate in π-π stacking interactions with aromatic amino acids in proteins.

Future Directions

Future studies could focus on synthesizing this compound and studying its properties in more detail. If it’s intended to be a drug, it would be important to study its pharmacological properties, including its efficacy, toxicity, and pharmacokinetics.